Cas no 7506-71-0 (5-Quinolinamine,N-butyl-)

5-Quinolinamine,N-butyl- structure
5-Quinolinamine,N-butyl- structure
Product name:5-Quinolinamine,N-butyl-
CAS No:7506-71-0
MF:C13H16N2
MW:200.279542922974
CID:579549
PubChem ID:348013

5-Quinolinamine,N-butyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinolinamine,N-butyl-
    • N-butylquinolin-5-amine
    • AC1L88MA
    • NSC-407024
    • NSC 407024
    • NSC407024
    • 7506-71-0
    • DTXSID30324549
    • AKOS000234338
    • Inchi: InChI=1S/C13H16N2/c1-2-3-9-14-12-7-4-8-13-11(12)6-5-10-15-13/h4-8,10,14H,2-3,9H2,1H3
    • InChI Key: UVRGQLREULTECO-UHFFFAOYSA-N
    • SMILES: CCCCNC1=CC=CC2=C1C=CC=N2

Computed Properties

  • Exact Mass: 200.13148
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.07 g/l) (25 º C),
  • PSA: 24.92
  • LogP: 3.51980

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